molecular formula C18H28N4O2 B2798144 2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone CAS No. 2034249-83-5

2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone

Cat. No. B2798144
CAS RN: 2034249-83-5
M. Wt: 332.448
InChI Key: KIPLVJNJQKICOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis Techniques and Chemical Transformations

  • The study of concise routes to pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones explored the use of cycloaddition and condensation reactions, demonstrating the versatility of pyridazinone derivatives in pharmacological applications (Johnston et al., 2008). This work showcases the potential for synthesizing complex heterocyclic compounds that could be structurally related to the target compound, indicating the broad utility of such structures in drug development.
  • Novel deconjugative esterification techniques for cyclohexylideneacetic acids have been developed, offering new pathways for the synthesis of compounds with potential as intermediates in the production of pharmaceuticals and fine chemicals (Sano et al., 2006). This indicates a methodological relevance to the synthesis of compounds like 2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone.

Antimicrobial and Anticancer Applications

  • The synthesis and antimicrobial activity of 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone demonstrated significant antimicrobial properties, highlighting the potential of structurally complex molecules in addressing resistance to traditional antibiotics (Salimon et al., 2011). This suggests that compounds with structural features similar to the target compound could have applications in developing new antimicrobial agents.
  • Efficient synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity presented novel compounds with significant anticancer properties, emphasizing the importance of heterocyclic compounds in therapeutic applications (Kumar et al., 2013). This research underscores the potential for using complex molecules like 2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone in cancer research.

Catalysis and Organic Synthesis

  • Research on novel syntheses and reactions of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and related derivatives has led to new insights into the synthesis of heterocyclic compounds, which could be pivotal in the development of new materials and pharmaceuticals (Attaby et al., 2006).

properties

IUPAC Name

2-cyclohexyl-1-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H28N4O2/c1-21(2)16-8-9-17(20-19-16)24-15-10-11-22(13-15)18(23)12-14-6-4-3-5-7-14/h8-9,14-15H,3-7,10-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KIPLVJNJQKICOL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NN=C(C=C1)OC2CCN(C2)C(=O)CC3CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H28N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Cyclohexyl-1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)ethanone

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